molecular formula C5H3INNaO3 B6611052 sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate CAS No. 2866316-84-7

sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate

Cat. No. B6611052
CAS RN: 2866316-84-7
M. Wt: 274.98 g/mol
InChI Key: MRKYHPONXNCGAT-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate is a chemical compound with the molecular formula C5H3INNaO3 . It belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring .


Molecular Structure Analysis

The molecular structure of sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate can be determined using techniques such as 2D NMR, including the COSY, HMBC (heteronuclear multiple bond correlation), and NOESY (nuclear overhauser effect spectroscopy) spectra .


Chemical Reactions Analysis

Oxazoles, including sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate, can undergo various chemical reactions. For instance, they can be arylated at both C-5 and C-2 positions with high regioselectivity . The specific chemical reactions involving sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate are not explicitly mentioned in the literature.

Future Directions

Oxazole and its derivatives play a very essential role in the area of medicinal chemistry . They have been investigated for the development of novel compounds showing favorable biological activities . The future directions in the research of oxazole derivatives, including sodium 4-iodo-5-methyl-1,3-oxazole-2-carboxylate, may involve the design of more biologically active and less toxic derivatives .

properties

IUPAC Name

sodium;4-iodo-5-methyl-1,3-oxazole-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4INO3.Na/c1-2-3(6)7-4(10-2)5(8)9;/h1H3,(H,8,9);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRKYHPONXNCGAT-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(O1)C(=O)[O-])I.[Na+]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3INNaO3
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.98 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.